Cas no 664966-72-7 (1-tert-butyl-4-phenyl-1H-pyrazol-5-amine)
1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine is a pyrazole derivative with potential applications in medicinal chemistry and organic synthesis. Its tert-butyl group enhances steric stability, while the phenyl and amine functionalities offer reactivity for further derivatization. This compound is useful as an intermediate in the development of pharmaceuticals and agrochemicals, providing a versatile scaffold for structural modifications.
664966-72-7 structure
Product Name:1-tert-butyl-4-phenyl-1H-pyrazol-5-amine
CAS No:664966-72-7
MF:C13H17N3
MW:215.294182538986
MDL:MFCD06135648
CID:1086602
PubChem ID:17381494
Update Time:2025-06-18
1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-Butyl)-4-phenyl-1H-pyrazol-5-amine
- 1-TERT-BUTYL-4-PHENYL-1H-PYRAZOL-5-AMINE
- 1-tert-butyl-4-phenyl-1H-pyrazol-5-amine(SALTDATA: FREE)
- 2-tert-butyl-4-phenylpyrazol-3-amine
- CHEMBRDG-BB 7942794
- BS-38398
- DTXSID50589552
- CS-0363716
- MFCD06135648
- 664966-72-7
- SCHEMBL4883435
- AKOS003348122
- 1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine, AldrichCPR
- 1-tert-butyl-4-phenyl-1H-pyrazol-5-amine
-
- MDL： MFCD06135648
- Inchi： 1S/C13H17N3/c1-13(2,3)16-12(14)11(9-15-16)10-7-5-4-6-8-10/h4-9H,14H2,1-3H3
- InChI Key： KVEBAUKFSAFDEN-UHFFFAOYSA-N
- SMILES： N1(C(=C(C2C=CC=CC=2)C=N1)N)C(C)(C)C
Computed Properties
- Exact Mass: 215.14200
- Monoisotopic Mass: 215.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 362°C at 760 mmHg
- Flash Point: 172.7°C
- Refractive Index: 1.577
- PSA: 43.84000
- LogP: 3.46850
1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 25
- Safety Instruction： 45
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM282234-5g |
1-(tert-Butyl)-4-phenyl-1H-pyrazol-5-amine |
664966-72-7 | 95% | 5g |
$209 | 2023-02-02 | |
| abcr | AB220034-1 g |
1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine, 95%; . |
664966-72-7 | 95% | 1g |
€95.50 | 2022-03-04 | |
| abcr | AB220034-5 g |
1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine, 95%; . |
664966-72-7 | 95% | 5g |
€215.50 | 2022-03-04 | |
| abcr | AB220034-10 g |
1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine, 95%; . |
664966-72-7 | 95% | 10g |
€341.10 | 2022-03-04 | |
| abcr | AB220034-25 g |
1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine, 95%; . |
664966-72-7 | 95% | 25g |
€646.10 | 2022-03-04 | |
| TRC | B490918-250mg |
1-tert-butyl-4-phenyl-1H-pyrazol-5-amine |
664966-72-7 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B490918-500mg |
1-tert-butyl-4-phenyl-1H-pyrazol-5-amine |
664966-72-7 | 500mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B490918-2.5g |
1-tert-butyl-4-phenyl-1H-pyrazol-5-amine |
664966-72-7 | 2.5g |
$ 295.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1264304-5g |
1-tert-butyl-4-phenyl-1H-pyrazol-5-amine |
664966-72-7 | 95% | 5g |
$315 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1264304-5g |
1-tert-butyl-4-phenyl-1H-pyrazol-5-amine |
664966-72-7 | 95% | 5g |
$315 | 2025-02-19 |
1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
664966-72-7 (1-tert-butyl-4-phenyl-1H-pyrazol-5-amine) Related Products
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